Cas no 2832-16-8 (ethyl 4-nitrobutanoate)

• Product Name: ethyl 4-nitrobutanoate
• CAS No: 2832-16-8
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• MDL: MFCD00096268
• CID: 1434196
• PubChem ID: 4144030
• Update Time: 2025-04-20

ethyl 4-nitrobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-nitro-, ethyl ester
• ethyl 4-nitrobutanoate
• F2147-8059
• DTXSID00399865
• Ethyl 4-nitrobutyrate
• Y14690
• SCHEMBL6073896
• SY262834
• BS-45452
• AKOS024340654
• 2832-16-8
• CAA83216
• MFCD00096268
• Ethyl4-nitrobutanoate
• CS-0158610

• MDL： MFCD00096268
• Inchi： 1S/C6H11NO4/c1-2-11-6(8)4-3-5-7(9)10/h2-5H2,1H3
• InChI Key： JDCIBQNRJNANBE-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 161.06883
• Monoisotopic Mass: 161.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44